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Compound of Interest

Compound Name: Triethylene glycol monoethyl ether

Cat. No.: B092558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point and vapor pressure of

triethylene glycol monoethyl ether (TEGME), a widely used solvent and chemical

intermediate. Understanding these fundamental physicochemical properties is critical for its

application in research, development, and manufacturing.

Core Physicochemical Data
Triethylene glycol monoethyl ether, identified by the CAS number 112-50-5, is a colorless,

odorless liquid.[1] Its key physical properties are summarized below.

The boiling point and vapor pressure are crucial parameters for handling, distillation, and

formulation processes. The following table consolidates the available data for these properties.
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Property Value Conditions Source(s)

Boiling Point 256 °C
at 760 mmHg (101.3

kPa)
[1][2][3][4][5]

255 °C Not specified [6][7][8]

493 °F at 760 mmHg [2]

Vapor Pressure 0.3 Pa at 20 °C [2][6]

<0.01 mmHg at 20 °C [4][9]

1.15 Pa at 19.85 °C [9]

2.24 x 10⁻³ mmHg at 25 °C (estimated) [10]

"Very low" Reid Vapor Pressure [11]

Experimental Protocols
While the provided search results do not detail specific experimental protocols for the cited

data, the determination of boiling point and vapor pressure typically follows standardized

methodologies.

Boiling Point Determination: Standard methods such as those described by the OECD (e.g.,

OECD Guideline 103) are commonly employed. These methods involve heating the liquid

and observing the temperature at which the vapor pressure of the liquid equals the external

pressure. For a substance like triethylene glycol monoethyl ether with a high boiling point,

distillation methods under controlled atmospheric pressure are standard.[3][8]

Vapor Pressure Measurement: The low vapor pressure of this compound at room

temperature necessitates sensitive measurement techniques.[4][6][9] Methods like the static

method, effusion method (Knudsen cell), or gas saturation method, as outlined in OECD

Guideline 104, are appropriate for substances in this vapor pressure range.

Visualizing Physical State Transitions
The relationship between temperature, vapor pressure, and the boiling point is a fundamental

concept in physical chemistry. As the temperature of a liquid increases, its vapor pressure also
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increases. The boiling point is reached when the vapor pressure equals the surrounding

atmospheric pressure.

State Transition of Triethylene Glycol Monoethyl Ether

Vapor Pressure Relationship
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Caption: Relationship between temperature and vapor pressure leading to boiling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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